Cas no 419571-73-6 (Tert-butyl 4-propionylpiperidine-1-carboxylate)

• Product Name: Tert-butyl 4-propionylpiperidine-1-carboxylate
• CAS No: 419571-73-6
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• MDL: MFCD12912615
• CID: 1039471
• Update Time: 2025-11-01

Tert-butyl 4-propionylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-propionylpiperidine-1-carboxylate
• tert-butyl 4-propanoylpiperidine-1-carboxylate
• IGSFTWJIBCDRRD-UHFFFAOYSA-N
• 5778AB
• SB13135
• AK104834
• ST2407709
• 4-Propionyl-1-(tert-Butoxycarbonyl)piperidine
• tert-butyl 4-propanylpiperidine-1-carboxylate
• A825701
• 4-(1-oxopropyl)-1-piperidinecarboxylic acid tert-butyl ester
• 1-Piperidinecarb
• 1-Piperidinecarboxylic acid, 4-(1-ox
• Tert-butyl 4-propionylpiperidine-1-carboxylate

• MDL： MFCD12912615
• Inchi： 1S/C13H23NO3/c1-5-11(15)10-6-8-14(9-7-10)12(16)17-13(2,3)4/h10H,5-9H2,1-4H3
• InChI Key： IGSFTWJIBCDRRD-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C(CC)=O)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 286
• XLogP3: 1.8
• Topological Polar Surface Area: 46.6

Additional information on Tert-butyl 4-propionylpiperidine-1-carboxylate

Comprehensive Overview of Tert-butyl 4-propionylpiperidine-1-carboxylate (CAS No. 419571-73-6): Properties, Applications, and Industry Insights

Tert-butyl 4-propionylpiperidine-1-carboxylate (CAS No. 419571-73-6) is a specialized organic compound widely utilized in pharmaceutical and chemical research. This piperidine derivative is recognized for its role as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a tert-butyl carboxylate group and a propionyl side chain, enables unique reactivity patterns, making it valuable for drug discovery and medicinal chemistry applications.

In recent years, the demand for high-purity intermediates like Tert-butyl 4-propionylpiperidine-1-carboxylate has surged due to advancements in targeted therapeutics and small-molecule drug development. Researchers frequently search for "CAS 419571-73-6 suppliers" or "piperidine derivatives for synthesis," reflecting its relevance in custom synthesis projects. The compound’s stability under controlled conditions and compatibility with multistep reactions further enhance its utility in organic synthesis workflows.

From a technical perspective, Tert-butyl 4-propionylpiperidine-1-carboxylate exhibits a molecular formula of C13H23NO3 and a molar mass of 241.33 g/mol. Its boiling point and solubility profiles align with common non-polar solvents, facilitating its use in catalytic hydrogenation and amide coupling reactions. Analytical techniques such as HPLC and NMR spectroscopy are typically employed to verify its purity, a critical factor for GMP-compliant manufacturing processes.

The compound’s applications extend to peptide mimetics and enzyme inhibitor design, areas gaining traction in oncology and neurological disorder research. Industry trends show growing interest in "building blocks for kinase inhibitors" and "scaffolds for fragment-based drug design," positioning CAS 419571-73-6 as a strategic material for high-throughput screening libraries. Its Boc-protected nitrogen also allows selective deprotection, enabling modular heterocycle functionalization.

Environmental and handling considerations for Tert-butyl 4-propionylpiperidine-1-carboxylate emphasize standard laboratory safety protocols. While not classified as hazardous under major regulatory frameworks, proper storage conditions (e.g., inert atmosphere, low humidity) are recommended to maintain its integrity. This aligns with broader industry shifts toward green chemistry principles and sustainable synthetic routes.

Innovations in continuous flow chemistry have further expanded the utility of this compound, particularly in automated synthesis platforms. Recent publications highlight its use in parallel synthesis arrays for structure-activity relationship (SAR) studies, addressing the pharmaceutical sector’s need for rapid lead optimization. Such applications resonate with search queries like "piperidine carboxylate analogs" and "Boc-protected ketone derivatives."

Market analyses indicate steady growth for advanced intermediates like 419571-73-6, driven by expanding contract research organizations (CROs) and academic-industrial collaborations. Suppliers often highlight its batch-to-batch consistency and regulatory documentation support, key factors for preclinical development pipelines. As AI-driven molecular design gains prominence, the demand for structurally diverse chemical building blocks is expected to rise, reinforcing the compound’s market position.

In summary, Tert-butyl 4-propionylpiperidine-1-carboxylate (CAS No. 419571-73-6) represents a critical tool for modern drug discovery, combining synthetic flexibility with robust physicochemical properties. Its alignment with trending topics like precision medicine and computational chemistry ensures continued relevance in both industrial and academic settings.